Cas no 895456-11-8 (2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
• CAS No: 895456-11-8
• MF: C₁₅H₁₁ClN₂O₃S₃
• MW: 398.907438516617
• CID: 6566111
• Update Time: 2025-06-11

2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
• 2-(benzenesulfonyl)-N-[4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C15H11ClN2O3S3/c16-13-7-6-12(23-13)11-8-22-15(17-11)18-14(19)9-24(20,21)10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18,19)
• InChI Key： LLERAUJWMAJBGB-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)CS(C1=CC=CC=C1)(=O)=O

Additional information on 2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(Benzenesulfonyl)-N-4-(5-Chlorothiophen-2-yl)-1,3-Thiazol-2-ylacetamide (CAS No. 895456-11-8)

2-(Benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide (CAS No. 895456-11-8) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a benzenesulfonyl group, a chlorothiophene moiety, and a thiazole ring, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted therapy.

The compound’s sulfonamide linkage and heterocyclic architecture contribute to its bioactivity, with studies suggesting potential as a kinase inhibitor or antimicrobial agent. Its CAS number 895456-11-8 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent publications highlight its utility in designing next-generation therapeutics, especially for conditions like diabetes and autoimmune diseases, which dominate global health discussions.

From a synthetic chemistry perspective, 2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide exemplifies advancements in green chemistry and atom-efficient synthesis. Its preparation often involves palladium-catalyzed cross-coupling reactions, a topic trending in catalysis research. Environmental concerns and regulatory shifts toward sustainable chemistry have spurred interest in optimizing its synthesis to minimize waste, resonating with the circular economy movement.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently queried in academic and industrial forums. Its stability under varying pH and temperature conditions is a recurring topic in formulation science, particularly for drug delivery systems. The rise of computational chemistry tools like molecular docking has further accelerated its study, with researchers simulating interactions with proteins such as COX-2 or EGFR.

Market-wise, the demand for CAS 895456-11-8 correlates with the growth of the contract research organization (CRO) sector. Startups and established firms alike seek this compound for library expansion in drug discovery pipelines. SEO analytics reveal related long-tail queries like "synthesis of benzenesulfonyl-thiazole derivatives" or "biological activity of chlorothiophene acetamides," underscoring its interdisciplinary appeal.

In conclusion, 2-(benzenesulfonyl)-N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide represents a nexus of innovation in medicinal chemistry and materials science. Its multifaceted applications—from small-molecule probes to agrochemical intermediates—position it as a compound of enduring scientific and commercial value. Future research may explore its crystal engineering potential or bioconjugation strategies, areas gaining traction in peer-reviewed literature.